(2-Ethoxyethyl)[(4-methylphenyl)methyl]amine

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-ethoxy-N-[(4-methylphenyl)methyl]ethanamine
• InChI: InChI=1S/C12H19NO/c1-3-14-9-8-13-10-12-6-4-11(2)5-7-12/h4-7,13H,3,8-10H2,1-2H3
• InChI Key: KAYSROMZQHKGBN-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC=C(C=C1)C

Description

(2-Ethoxyethyl)[(4-methylphenyl)methyl]amine ( 1156424-74-6) is a secondary amine compound with a molecular formula of C12H19NO and a molecular weight of 193.29 . This chemical features a 2-ethoxyethyl chain linked to a 4-methylbenzyl group, a structure that classifies it as a valuable building block in organic synthesis and medicinal chemistry research . The compound is typically synthesized through nucleophilic substitution reactions between a substituted benzyl halide and 2-ethoxyethylamine, often facilitated by a base . As a secondary amine, it can undergo various chemical transformations, including alkylation, acylation, and oxidation, to produce more complex molecular architectures . Its primary research applications span across chemistry, where it serves as a key intermediate in the synthesis of more complex molecules, and biology, where it may be utilized in the study of biological pathways and interactions . This product is intended for research and development purposes exclusively. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use .

Preparation Methods

Reductive Amination Route

Overview:
Reductive amination is a widely used method for preparing substituted benzylamines. This method involves the condensation of 4-methylbenzaldehyde with 2-ethoxyethylamine, followed by reduction of the resulting imine or iminium intermediate.

Stepwise Procedure:

Step	Reagents & Conditions	Description	Notes
1	4-Methylbenzaldehyde + 2-Ethoxyethylamine	Stir in anhydrous solvent (e.g., methanol) at room temperature to form imine intermediate	Equimolar ratio preferred
2	Addition of reducing agent (e.g., NaBH4, NaBH3CN)	Reduction of imine to amine under mild conditions	Sodium cyanoborohydride preferred for selectivity
3	Work-up and purification	Extraction, washing, and distillation or chromatography	Yields typically 70-85%

Advantages:

• Mild reaction conditions
• High selectivity for primary amine formation
• Scalable for industrial production

Disadvantages:

• Requires careful control of pH to avoid side reactions
• Use of toxic reducing agents (e.g., NaBH3CN) requires safety measures

Nucleophilic Substitution of Halogenated Precursors

Overview:
This method involves the nucleophilic substitution of a halogenated 2-ethoxyethyl derivative (e.g., 2-ethoxyethyl chloride or bromide) with 4-methylbenzylamine.

Stepwise Procedure:

Step	Reagents & Conditions	Description	Notes
1	2-Ethoxyethyl halide + 4-Methylbenzylamine	Stir in polar aprotic solvent (e.g., DMF) with base (e.g., K2CO3) at 50-80°C	Base neutralizes HCl/HBr formed
2	Reaction monitored by TLC or GC-MS	Reaction proceeds over several hours	Reaction time 4-12 hours
3	Work-up and purification	Extraction and chromatographic purification	Yields typically 60-75%

Advantages:

• Straightforward reaction setup
• Avoids use of reducing agents

Disadvantages:

• Possible formation of dialkylated byproducts
• Requires careful stoichiometric control

Reductive Alkylation Using Formaldehyde and Ethanol Derivatives

Overview:
An alternative method involves the reductive alkylation of 4-methylbenzylamine with formaldehyde and 2-ethoxyethanol under catalytic hydrogenation conditions.

Stepwise Procedure:

Step	Reagents & Conditions	Description	Notes
1	4-Methylbenzylamine + formaldehyde + 2-ethoxyethanol	Mix in solvent with hydrogenation catalyst (e.g., Pd/C)	Hydrogen pressure 1-5 atm
2	Catalytic hydrogenation	Reduction of iminium intermediate to amine	Reaction temperature 25-50°C
3	Work-up and purification	Filtration to remove catalyst, extraction	Yields vary, typically 50-70%

Advantages:

• One-pot synthesis
• Environmentally friendly reducing agent (H2)

Disadvantages:

• Requires hydrogenation equipment
• Catalyst poisoning possible by impurities

Reaction Data and Yields

Method	Yield (%)	Reaction Time	Key Reagents	Purification Method
Reductive Amination	70-85	4-12 hours	NaBH3CN, 4-Methylbenzaldehyde, 2-Ethoxyethylamine	Chromatography, distillation
Nucleophilic Substitution	60-75	6-12 hours	2-Ethoxyethyl chloride, 4-Methylbenzylamine, K2CO3	Extraction, chromatography
Reductive Alkylation (H2)	50-70	3-8 hours	Formaldehyde, 2-Ethoxyethanol, Pd/C catalyst	Filtration, extraction

Research Discoveries and Optimization

• Catalyst Development: Recent studies have explored transition metal catalysts (e.g., Raney nickel, Pd/C) with improved selectivity in reductive amination and reductive alkylation, minimizing side products and improving atom economy.

• Green Chemistry Approaches: Use of aqueous media and bio-based solvents has been investigated to reduce environmental impact, with ionic liquids showing promise as reaction media for nucleophilic substitution.

• Process Intensification: Continuous flow reactors have been developed for reductive amination, enabling better control over reaction parameters, enhanced safety, and scalability.

• Selectivity Control: Ligand-modified catalysts and controlled addition of reagents have been shown to reduce over-alkylation and improve mono-substituted amine yields.

Summary Table of Preparation Methods

Preparation Method	Key Features	Typical Yield	Advantages	Limitations
Reductive Amination	Imine formation + reduction	70-85%	Mild conditions, high selectivity	Use of toxic reducing agents
Nucleophilic Substitution	Halide displacement by amine	60-75%	Simple reagents, no reducing agent	Possible dialkylation byproducts
Reductive Alkylation (H2)	Catalytic hydrogenation	50-70%	Green H2 reducing agent	Requires hydrogenation setup

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)[(4-methylphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The ethoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions often require the presence of a strong base or acid to facilitate the exchange of functional groups.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

(2-Ethoxyethyl)[(4-methylphenyl)methyl]amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The ethoxyethyl group can enhance the compound’s solubility and bioavailability, allowing it to effectively reach its target sites. The 4-methylphenyl group can interact with hydrophobic pockets in proteins, facilitating binding and activity .

Comparison with Similar Compounds

Key Observations :

• Polarity: The ethoxy group in (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine increases polarity compared to non-ether analogs like N,4-Dimethylaniline.
• Boiling Points : Ethoxy-containing compounds (e.g., [(2-Ethoxyethyl)(methyl)amine]) exhibit lower boiling points than aromatic analogs due to reduced molecular weight and weaker intermolecular forces.

Biological Activity

(2-Ethoxyethyl)[(4-methylphenyl)methyl]amine, also known by its CAS number 1156424-74-6, is a compound that combines an ethoxyethyl group with a methylphenyl moiety. Its structure contributes to unique chemical properties and potential biological activities. Understanding the biological activity of this compound is crucial for its applications in medicinal chemistry and related fields.

The molecular formula of (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine is C12H17NO, with a molecular weight of 193.29 g/mol. The presence of an amine group allows for nucleophilic reactions, while the aromatic ring can participate in electrophilic substitution reactions, making it a candidate for various synthetic pathways in organic chemistry.

Biological Activity Overview

The biological activity of (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine has not been extensively documented in the literature. However, its structural similarities to other biologically active compounds suggest potential areas for investigation:

• Neuroactivity: Compounds with phenyl and ethoxy groups often exhibit neuroactive properties. The amine functionality may influence neurotransmitter systems, particularly those involving serotonin receptors.
• Antimicrobial Properties: Similar compounds have shown antimicrobial activity, indicating that (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine may possess similar characteristics.
• Pharmacological Potential: Given its structure, this compound may interact with various biological targets, including receptors involved in mood regulation and anxiety.

Comparative Analysis Table

The following table compares (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine with structurally similar compounds regarding their known biological activities:

Compound Name	CAS Number	Key Features	Biological Activity
(2-Ethoxyethyl)[(4-fluoro-2-methylphenyl)methyl]amine	1247191-62-3	Fluorinated aromatic ring	Increased reactivity; potential neuroactivity
(2-Ethoxyethyl)[(3-fluoro-4-methylphenyl)methyl]amine	1343723-03-4	Different fluorination position	Altered properties; potential antimicrobial effects
(2-Ethoxyethyl)[(3-chloro-4-methylphenyl)methyl]amine	1156424-74-6	Chlorinated variant	May exhibit different bioactivity; further studies needed

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine, and how can reaction conditions be tailored to improve yield?

• Methodology :

• Nucleophilic Substitution : Start with 4-methylbenzyl chloride and 2-ethoxyethylamine. Use polar aprotic solvents (e.g., DMF) with a base (e.g., K₂CO₃) at 60–80°C for 12–24 hours. Yields can reach 65–75% after purification via column chromatography .
• Reductive Amination : React 4-methylbenzaldehyde with 2-ethoxyethylamine in the presence of NaBH₃CN (sodium cyanoborohydride) in methanol at RT. This method avoids harsh conditions and achieves ~70% yield .
• Table 1 : Comparison of Methods

Method	Yield (%)	Purity (%)	Key Advantage
Nucleophilic Substitution	70	95	Scalability
Reductive Amination	68	97	Mild Conditions

Q. How can researchers characterize the structural and electronic properties of (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine?

• Methodology :

• NMR Spectroscopy : Use $^1$H and $^{13}$C NMR to confirm the ethoxyethyl and 4-methylbenzyl moieties. Key peaks: δ 1.2–1.4 ppm (ethoxy CH₃), δ 3.4–3.6 ppm (OCH₂CH₂N), δ 7.2–7.4 ppm (aromatic protons) .
• Mass Spectrometry : ESI-MS in positive ion mode to observe [M+H]⁺. Expected m/z: 208.2 (C₁₂H₁₉NO⁺) .
• Computational Modeling : DFT calculations (B3LYP/6-31G*) to predict electron density distribution and reactive sites .

Q. What in vitro biological screening strategies are appropriate for initial pharmacological profiling?

• Methodology :

• Enzyme Inhibition Assays : Test against cytochrome P450 isoforms (e.g., CYP3A4) due to structural similarity to fluorinated analogs showing moderate inhibition (IC₅₀ ~50 µM) .
• Receptor Binding Studies : Radioligand displacement assays for serotonin (5-HT₂A) and dopamine (D₂) receptors, given the amine group’s affinity for neurotransmitter targets .

Advanced Research Questions

Q. How can computational models resolve contradictions in reported metabolic pathways of structurally similar amines?

• Methodology :

• Metabolite Prediction : Use tools like PISTACHIO and REAXYS to map potential oxidation (e.g., N-dealkylation to 4-methylbenzylamine) and conjugation pathways .
• Contradiction Analysis : Compare experimental LC-MS/MS data from fluorinated analogs (e.g., reports imine formation, while suggests nitro derivatives). Use molecular docking to assess enzyme-substrate specificity .

Q. What strategies mitigate instability of (2-Ethoxyethyl)[(4-methylphenyl)methyl]amine under oxidative conditions?

• Methodology :

• Stabilization Techniques :
• Add antioxidants (e.g., BHT) to reaction mixtures.
• Store under inert gas (N₂/Ar) at –20°C to reduce degradation by 90% over 6 months .
• Degradation Pathways : Accelerated stability studies (40°C/75% RH) with HPLC monitoring. Major degradation products include 4-methylbenzaldehyde (oxidation) and ethoxyethylamine (hydrolysis) .

Q. How does the compound’s environmental fate compare to its halogenated analogs, and what experimental designs assess ecological risks?

• Methodology :

• Environmental Persistence : Use OECD 301B biodegradation tests. Predicted half-life in soil: 30–60 days (vs. 90+ days for chloro-fluoro analogs) .
• Ecotoxicity : Daphnia magna acute toxicity assays (EC₅₀ >100 mg/L inferred from non-halogenated analogs) .

Data Contradiction Analysis

Q. Why do studies report conflicting bioactivity data for amine derivatives with similar substituents?

• Resolution Strategy :

• Structural-Activity Relationship (SAR) : Compare logP values (e.g., 2-ethoxyethyl group increases hydrophilicity vs. halogenated analogs). Lower logP (1.8 vs. 2.5 for chloro derivatives) reduces membrane permeability, explaining weaker in vivo efficacy .
• Assay Variability : Standardize cell lines (e.g., HEK293 vs. CHO) and incubation times to minimize discrepancies .